Cas no 1880447-75-5 (3-Amino-1-[(5-bromofuran-2-yl)methyl]-1,2-dihydropyridin-2-one)

• Product Name: 3-Amino-1-[(5-bromofuran-2-yl)methyl]-1,2-dihydropyridin-2-one
• CAS No: 1880447-75-5
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 5892638
• PubChem ID: 165873065
• Update Time: 2025-06-14

3-Amino-1-[(5-bromofuran-2-yl)methyl]-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1880447-75-5
• 3-amino-1-[(5-bromofuran-2-yl)methyl]-1,2-dihydropyridin-2-one
• EN300-1109552
• 3-Amino-1-[(5-bromofuran-2-yl)methyl]-1,2-dihydropyridin-2-one

• Inchi： 1S/C10H9BrN2O2/c11-9-4-3-7(15-9)6-13-5-1-2-8(12)10(13)14/h1-5H,6,12H2
• InChI Key： ZPTNJVWUWXEUBT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CN2C=CC=C(C2=O)N)O1

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.5Ų

Additional information on 3-Amino-1-[(5-bromofuran-2-yl)methyl]-1,2-dihydropyridin-2-one

Comprehensive Overview of 3-Amino-1-[(5-bromofuran-2-yl)methyl]-1,2-dihydropyridin-2-one (CAS No. 1880447-75-5)

The compound 3-Amino-1-[(5-bromofuran-2-yl)methyl]-1,2-dihydropyridin-2-one, identified by its CAS No. 1880447-75-5, is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a furan ring and a dihydropyridinone core, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the most searched questions about 3-Amino-1-[(5-bromofuran-2-yl)methyl]-1,2-dihydropyridin-2-one is its role in medicinal chemistry. Recent studies highlight its utility as a scaffold for designing kinase inhibitors, which are crucial in cancer therapy. The presence of the bromofuran moiety enhances its binding affinity to specific protein targets, making it a promising candidate for further optimization. Additionally, its amino group provides a handle for further derivatization, enabling the creation of libraries for high-throughput screening.

Another trending topic related to this compound is its application in green chemistry. With growing environmental concerns, researchers are exploring sustainable synthetic routes for heterocyclic compounds like 3-Amino-1-[(5-bromofuran-2-yl)methyl]-1,2-dihydropyridin-2-one. Catalytic methods and solvent-free reactions are being investigated to minimize waste and energy consumption. This aligns with the broader industry shift toward eco-friendly practices, which is a hot topic in academic and industrial forums.

The pharmacokinetic properties of 3-Amino-1-[(5-bromofuran-2-yl)methyl]-1,2-dihydropyridin-2-one are also under scrutiny. Questions about its bioavailability, metabolic stability, and toxicity profile are frequently raised in scientific discussions. Preliminary data suggest that the compound exhibits moderate solubility and permeability, but further studies are needed to assess its suitability for in vivo applications. These investigations are critical for advancing the compound from the lab bench to preclinical trials.

In the context of agrochemical innovation, 3-Amino-1-[(5-bromofuran-2-yl)methyl]-1,2-dihydropyridin-2-one has shown promise as a precursor for developing novel pesticides. Its structural motifs are similar to those found in commercially successful fungicides and herbicides, sparking interest in its potential to address resistance issues in crop protection. This application is particularly relevant given the global demand for sustainable agriculture solutions.

From a synthetic perspective, the compound's CAS No. 1880447-75-5 is often searched in databases for its spectroscopic data and purity standards. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize this molecule. Ensuring high purity is essential for reproducible results in biological assays, making quality control a key focus area for suppliers and researchers alike.

Lastly, the intellectual property landscape surrounding 3-Amino-1-[(5-bromofuran-2-yl)methyl]-1,2-dihydropyridin-2-one is evolving. Patent filings related to its derivatives and applications are increasing, reflecting its commercial potential. Companies and academic institutions are actively exploring its utility, which could lead to breakthroughs in multiple fields. Staying updated on these developments is crucial for stakeholders in the chemical and pharmaceutical industries.